N-(2-methyl-5-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-methyl-5-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide is a useful research compound. Its molecular formula is C17H16N4O4 and its molecular weight is 340.339. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Applications
Compounds structurally related to N-(2-methyl-5-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide have demonstrated significant antibacterial and antifungal activities. For instance, a study synthesized derivatives with thiazolidinone and tested them against bacterial strains like E. coli and S. aureus, as well as fungal strains such as C. albicans. Compounds with certain phenyl group substitutions exhibited higher activity against these strains (Kumar et al., 2012).
Antimalarial Activity
In a study focusing on quinoxaline derivatives for antimalarial applications, compounds with certain structural similarities to this compound were synthesized and evaluated. These compounds showed promising antimalarial properties against Plasmodium berghei in mice, suggesting potential for further exploration in this area (Werbel et al., 1986).
Potential in Treating COVID-19 and Alzheimer's Disease
Recent research on a novel quinoxaline derivative indicated potential applications in treating both COVID-19 and Alzheimer's disease. The study involved molecular docking techniques and found that the compound exhibited binding affinities suggesting it could be a candidate for drug development against these diseases (Missioui et al., 2022).
Anticonvulsant Properties
A series of compounds, which included quinoxalin-1(2H)-yl acetamide derivatives, were synthesized and evaluated for their anticonvulsant activities. The study found that certain compounds exhibited high anticonvulsant activities in experimental models, highlighting the potential of such compounds in treating convulsions or seizures (Ibrahim et al., 2013).
Solvatochromism and Molecular Interactions
A study on N-(4-Methyl-2-nitrophenyl)acetamide, a compound with structural relevance, explored its solvatochromic properties. The research demonstrated the effect of bifurcate hydrogen bonding on its infrared spectrum and dipole moment, offering insights into the molecular interactions of similar compounds (Krivoruchka et al., 2004).
Potential in Cancer Treatment
In the realm of cancer research, various derivatives structurally related to this compound have been synthesized and evaluated for their anticancer properties. For example, certain thiazole derivatives showed selective cytotoxicity against human lung adenocarcinoma cells (Evren et al., 2019).
Properties
IUPAC Name |
N-(2-methyl-5-nitrophenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O4/c1-10-6-7-11(21(24)25)8-14(10)19-16(22)9-15-17(23)20-13-5-3-2-4-12(13)18-15/h2-8,15,18H,9H2,1H3,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEMWUBKVDFUHNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CC2C(=O)NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.